Cas no 22814-95-5 (Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-)
22814-95-5 structure
Product Name:Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-
CAS No:22814-95-5
MF:C13H12ClN3S
MW:277.772480010986
CID:1412092
PubChem ID:4685264
Update Time:2025-04-20
Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-
- 4-(4-chloro-phenyl)-1-phenyl-thiosemicarbazide
- 4-(4-CHLOROPHENYL)-1-PHENYL-3-THIOSEMICARBAZIDE
- 22814-95-5
- AKOS024333635
- 1-anilino-3-(4-chlorophenyl)thiourea
- 1-Phenyl-4-(4-chlorophenyl)thiosemicarbazide
-
- Inchi: 1S/C13H12ClN3S/c14-10-6-8-11(9-7-10)15-13(18)17-16-12-4-2-1-3-5-12/h1-9,16H,(H2,15,17,18)
- InChI Key: HMXMVJBDDXZYBL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)NC(NNC1C=CC=CC=1)=S
Computed Properties
- Exact Mass: 277.04426
- Monoisotopic Mass: 277.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.2A^2
- XLogP3: 4
Experimental Properties
- PSA: 36.09
Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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